p-Azidomethylphenylacetic acid

• CAS No.: 63777-43-5
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-[4-(azidomethyl)phenyl]acetic acid
• InChI: InChI=1S/C9H9N3O2/c10-12-11-6-8-3-1-7(2-4-8)5-9(13)14/h1-4H,5-6H2,(H,13,14)
• InChI Key: PCPJMZAILJXOLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)CN=[N+]=[N-]

Description

P-Azidomethylphenylacetic acid is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of p-bromomethylphenylacetic acid (3.64 g, 15.9 mmol) in acetone (100 ml) was treated with a solution of sodium azide (1.04 g, 16.0 mmol) in H2O (15 ml). The mixture was stirred at room temperature overnight (ca. 20 h). After evaporation of the acetone, the residual solution was cooled in an ice-bath. The white gelatinous precipitate that formed was collected, washed with cold water and dried yielding 2.175 g (11.4 mmol, 71.5%) of p-azidomethylphenylacetic acid as a white solid: 1Hmr (DMSO-d6) δ: 3.59 (2H, s, --CH2CO2), 4.42 (2H, s, --CH2N3) and 7.32 ppm (4H, s, aromatic Hs); ir (nujol) νmax : 2500-3400 (b, --CO2H), 2070 (s, --N3) and 1690 cm-1 (s, C=O).